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For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of safety protocols for handling 85% Phosphoric
Acid is critical to ensure a safe working environment and prevent accidental exposure. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the safe use of this chemical.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against the hazards

associated with 85% Phosphoric Acid, which include severe skin burns, eye damage, and
respiratory tract irritation.[1][2] The following table summarizes the recommended PPE for
handling this substance.
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Body Part

Recommended Protection

Specifications

Eyes/Face

Safety Goggles and Face
Shield

Chemical safety goggles
should be worn at all times.[1]
[3] A face shield is also
required to provide an
additional layer of protection.
[1] Eyewash stations and
safety showers must be in
close proximity to the

workstation.[3]

Skin

Gloves and Protective Clothing

Nitrile or rubber gloves are
recommended.[1] Full body
covering is necessary to

prevent skin exposure.[1][3]

Respiratory

Approved Respirator

Use a NIOSH-approved
respirator if exposure levels
are excessive or if working in
an area with inadequate
ventilation.[1] Engineering
controls such as local exhaust
ventilation should be the
primary means of exposure
control.[1][3]

Feet

Chemical-Resistant Boots

Protective footwear is
necessary, especially when
handling large quantities or in

case of spills.

Emergency First Aid Procedures

In the event of exposure to 85% Phosphoric Acid, immediate action is crucial. The following

table outlines the initial first aid steps to be taken.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i i

present and easy to do so.[1][2] Seek immediate

medical attention.[1][2]

Immediately remove all contaminated clothing
and rinse the affected skin area with large

Skin Contact amounts of water for at least 15 minutes.[1][2]
Do not attempt to neutralize the acid with

chemical agents.[2] Seek medical advice.[2]

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[1][2] If the person

feels unwell, call a poison center or doctor.[2]

Rinse the mouth with water.[1][4] Do NOT
Ingestion induce vomiting.[1][2] Call a poison center or

doctor immediately.[1][2]

Handling and Storage Protocols

Proper handling and storage procedures are essential to minimize the risk of spills and
accidental exposure.

Handling:

Always use 85% Phosphoric Acid in a well-ventilated area, preferably under a chemical fume
hood.[1][3]

Avoid breathing in mists or vapors.[2]

Wash hands thoroughly after handling the substance.[1][2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Storage:
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Store in a cool, dry, and well-ventilated area.[1]
Keep containers tightly closed when not in use.[1]
Store in a corrosive-resistant container with a resistant liner.[1]

Keep away from incompatible materials such as strong oxidizing agents, metals, bases,
alcohols, amines, and halogenated agents.[3]

Store in a locked-up area.[1]

Spill and Disposal Procedures

In the event of a spill, immediate and appropriate action must be taken to contain and clean up
the material safely.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Use inert absorbent materials like sand or earth to contain the spill.[5]

Neutralize: For final cleanup, surfaces can be carefully neutralized with a suitable agent like
soda ash or sodium bicarbonate.

Collect: Collect the absorbed material into suitable, closed containers for disposal.[3]
Decontaminate: Thoroughly clean the spill area with water.
Disposal Plan:

» All waste materials, including contaminated absorbents and personal protective equipment,
must be disposed of in accordance with local, state, and federal regulations.[1]

» Do not dispose of 85% Phosphoric Acid down the drain without proper neutralization and
authorization.
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Experimental Workflow for Handling 85%
Phosphoric Acid

The following diagram illustrates the standard workflow for safely handling 85% Phosphoric

Acid in a laboratory setting.
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Figure 1. A flowchart outlining the safe handling workflow for 85% Phosphoric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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